Cas no 228244-04-0 (tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate)

• Product name: tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate
• CAS No: 228244-04-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.2462
• MDL: MFCD01861224
• CID: 67100
• PubChem ID: 6951263

tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-cyanopyrrolidine-1-carboxylate
• (S)-(-)-1-Boc-2-cyanopyrrolidine
• (S)-1-(tert-Butoxycarbonyl)-2-cyanopyrrolidine
• (S)-(-)-1-Boc-2-pyrrolidinecarbonitrile
• (S)-1-Boc-2-cyanopyrrolidine
• (S)-1-Boc-2-cyano-pyrrolidine
• (S)-1-N-Boc-2-cyanopyrrolidine
• (S)-1-N-Boc-2-cyano-pyrrolidine
• N-tert-butyloxycarbonyl proline nitrile
• S-(-)-1-Boc-2-pyrrolidinecarbonitrile
• (S)-1-Boc-2-pyrrolidinecarbonitrile
• (S)-1-(tert-Butoxycarbonyl)-2-pyrrolidinecarbonitrile
• tert-Butyl (S)-2-Cyano-1-pyrrolidinecarboxylate
• (S)-2-Cyano-1-pyrrolidinecarboxyic Acid tert-Butyl Ester
• tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate
• (s)-n-boc-pyrrolidine-2-carbonitrile
• 1-N-Boc-2-pyrrolidinonitrile
• (s)-2-cyano-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-butyl2-cyanopyrrolidine-1-carboxylate
• AKOS015898281
• 1-N-Boc-2- pyrrolidinonitrile
• (S)-1-Boc-pyrrolidine-2-carbonitrile
• tert-butyl(2S)-2-cyano-1-pyrrolidinecarboxylate
• DS-1434
• CHEMBL1081012
• B66764
• CS-0001898
• EN300-248514
• MFCD01861224
• A4857
• 1-PYRROLIDINECARBOXYLIC ACID, 2-CYANO-, 1,1-DIMETHYLETHYL ESTER, (2S)-
• SCHEMBL1357066
• MDMSZBHMBCNYNO-QMMMGPOBSA-N
• AKOS005258731
• B4878
• AC-2243
• (R)-N-BOC-2-pyrrolidinonitrile
• (S)-tert-butyl 2-cyanopyrrolidine-1-carboxylate;(S)-1-Boc-2-cyanopyrrolidine
• AM20090231
• DTXSID10426237
• TERT-BUTYL (2S)-2-CYANO-1-PYRROLIDINECARBOXYLATE
• 228244-04-0
• Q-102169
• (S)-(-)-1-Boc-2-pyrrolidinecarbonitrile, 97%
• BOC-2(S)-cyanopyrrolidine
• Z1255373042
• PD139958
• Boc-(S)-pyrrolidine-2-carbonitrile
• DB-247733
• tert-butyl (S)-2-cyanopyrrolidine-1-carboxylate

• MDL： MFCD01861224
• Inchi： 1S/C10H16N2O2/c1-10(2,3)14-9(13)12-6-4-5-8(12)7-11/h8H,4-6H2,1-3H3/t8-/m0/s1
• InChI Key： MDMSZBHMBCNYNO-QMMMGPOBSA-N
• SMILES： O(C(N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C#N)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 196.121178g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.121178g/mol
• Monoisotopic Mass: 196.121178g/mol
• Topological Polar Surface Area: 53.3Ų
• Heavy Atom Count: 14
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.08
• Melting Point: 31.0 to 35.0 deg-C
• Boiling Point: 307.9℃ at 760 mmHg
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 53.33000
• LogP: 1.84738
• Solubility: Not determined.
• Specific Rotation: -105.5 º (c=1, chloroform)
• Sensitiveness: Moisture & Light Sensitive
• Optical Activity: [α]20/D −105.5°, c = 1 in chloroform

tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Storage Condition：0-10°C

tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds